N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17F2N3O4/c20-19(21)7-5-11(6-8-19)16-23-15(28-24-16)10-22-17(25)13-9-12-3-1-2-4-14(12)27-18(13)26/h1-4,9,11H,5-8,10H2,(H,22,25)
• InChI Key: YEQCKKWYAOACFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=CC4=CC=CC=C4OC3=O)(F)F
• Molecular Formula: C19H17F2N3O4
• Molecular Weight: 389.4 g/mol

Description

N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C19H17F2N3O4 and its molecular weight is 389.359. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A one-pot, three-component protocol has been developed for the synthesis of indolyl-4H-chromene-3-carboxamides, showcasing an efficient method for constructing chromene systems through Knoevenagel condensation followed by a nucleophilic substitution process. This method highlights broad substrate scope and high yield, offering insights into the synthetic versatility of chromene derivatives (Chitreddy V. Subbareddy & S. Sumathi, 2017).

Antioxidant and Antibacterial Properties

• Newly synthesized 4H-chromene-3-carboxamide derivatives demonstrated good antioxidant activity, with specific derivatives showing significant activity against bacterial strains. This suggests potential applications in developing antimicrobial and antioxidant agents (Chitreddy V. Subbareddy & S. Sumathi, 2017).

Polymer Applications

• Fluorinated heterocyclic polyamides, incorporating chromene units with various aromatic diamines, have been synthesized. These polymers exhibit high thermal stability, good electrical insulating properties, and are capable of forming flexible thin films, indicating their potential in high-performance material applications (E. Hamciuc et al., 2001).

Chemosensors

• A highly selective fluorescence chemosensor based on a coumarin fluorophore has been developed for detecting Cu2+ and H2PO4−. This sensor demonstrates an "on-off-on" fluorescence response with a significant detection limit, highlighting its potential for environmental monitoring and analytical applications (Xianjiao Meng et al., 2018).